Cas no 2171989-24-3 (2-(bromomethyl)-1,4,8-trioxaspiro4.5decane)

• Product Name: 2-(bromomethyl)-1,4,8-trioxaspiro4.5decane
• CAS No: 2171989-24-3
• MF: C₈H₁₃BrO₃
• MW: 237.091022253036
• CID: 6073663
• PubChem ID: 165793718
• Update Time: 2025-06-08

2-(bromomethyl)-1,4,8-trioxaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-1,4,8-trioxaspiro4.5decane
• 2171989-24-3
• 2-(bromomethyl)-1,4,8-trioxaspiro[4.5]decane
• EN300-1614773

• Inchi： 1S/C8H13BrO3/c9-5-7-6-11-8(12-7)1-3-10-4-2-8/h7H,1-6H2
• InChI Key： LHMTTYWSAZBCOY-UHFFFAOYSA-N
• SMILES： BrCC1COC2(CCOCC2)O1

Computed Properties

• Exact Mass: 236.00481g/mol
• Monoisotopic Mass: 236.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(bromomethyl)-1,4,8-trioxaspiro4.5decane

Comprehensive Overview of 2-(Bromomethyl)-1,4,8-Trioxaspiro[4.5]Decane (CAS No. 2171989-24-3)

2-(Bromomethyl)-1,4,8-trioxaspiro[4.5]decane (CAS No. 2171989-24-3) is a specialized organic compound featuring a unique spirocyclic structure combined with a reactive bromomethyl functional group. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile applications in synthesis and modification. The spirocyclic ether backbone provides exceptional stability, while the bromomethyl group offers a handle for further chemical transformations, making it a valuable intermediate in modern organic chemistry.

In recent years, the demand for high-purity spirocyclic compounds like 2-(bromomethyl)-1,4,8-trioxaspiro[4.5]decane has surged, driven by advancements in drug discovery and polymer science. Researchers frequently search for "CAS 2171989-24-3 solubility" or "synthesis of bromomethyl spirocyclic ethers," reflecting the compound's relevance in optimizing reaction conditions. Its compatibility with cross-coupling reactions and role in constructing complex heterocycles align with trends in sustainable chemistry and green synthesis methodologies.

The compound's molecular stability and low toxicity profile make it suitable for applications in controlled-release formulations and specialty coatings. Industry professionals often inquire about "2-(bromomethyl)-1,4,8-trioxaspiro[4.5]decane suppliers" or "CAS 2171989-24-3 safety data," underscoring its commercial importance. Analytical techniques such as HPLC and NMR are critical for verifying its purity, a topic frequently discussed in peer-reviewed journals.

Emerging studies highlight its potential in bioorthogonal chemistry, where its spirocyclic framework minimizes interference with biological systems. This aligns with the growing interest in "click chemistry reagents" and "non-invasive molecular probes." The compound’s hydrolytic resistance further expands its utility in aqueous environments, addressing challenges in bioconjugation and diagnostic tool development.

From an industrial perspective, 2-(bromomethyl)-1,4,8-trioxaspiro[4.5]decane is synthesized via multistep organic routes involving bromination of precursor alcohols. Optimized protocols emphasize atom economy and catalyst efficiency, responding to the global push for eco-friendly chemical production. Regulatory compliance and patent landscapes surrounding CAS 2171989-24-3 are also key discussion points in technical forums.

In summary, 2-(bromomethyl)-1,4,8-trioxaspiro[4.5]decane represents a nexus of innovation across multiple disciplines. Its structural elegance and functional adaptability continue to inspire research into advanced materials and therapeutic agents, solidifying its position as a cornerstone in contemporary chemical sciences.